Cas no 2229130-67-8 (tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-ylphenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-ylphenyl}carbamate
• CAS No: 2229130-67-8
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6355429
• PubChem ID: 165687705
• Update Time: 2025-10-29

tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-ylphenyl}carbamate
• tert-butyl N-{3-[1-(aminooxy)-2-methylpropan-2-yl]phenyl}carbamate
• 2229130-67-8
• EN300-1873914

• Inchi： 1S/C15H24N2O3/c1-14(2,3)20-13(18)17-12-8-6-7-11(9-12)15(4,5)10-19-16/h6-9H,10,16H2,1-5H3,(H,17,18)
• InChI Key： ROPNJRILNFVIRK-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=CC=C(C=1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-ylphenyl}carbamate

tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-ylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{3-1-(aminooxy)-2-methylpropan-2-ylphenyl}carbamate, identified by the CAS number 2229130-67-8, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical structure and potential utility in pharmaceuticals, agrochemicals, and advanced materials. The name itself is a testament to its complex structure, with key functional groups such as the tert-butyl and aminooxy moieties playing pivotal roles in its properties and reactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate compounds. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing yield. For instance, researchers have employed transition metal catalysts to facilitate key transformations, such as the formation of the aminooxy group. These methods not only improve the overall process but also align with the growing demand for sustainable chemical practices.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a potential drug delivery agent. Its ability to form stable complexes with various biomolecules makes it an attractive candidate for targeted drug delivery systems. Additionally, studies have explored its use as a stabilizing agent in agrochemical formulations, where it helps maintain the efficacy of pesticides and herbicides under varying environmental conditions.

The structural complexity of this compound also lends itself to applications in materials science. Recent research has focused on its role as a precursor in the synthesis of advanced polymers and nanoparticles. For example, the tert-butyl group has been utilized to control the surface properties of polymer films, enhancing their compatibility with biological systems. Furthermore, the presence of the aminooxy group allows for functionalization at the nanoscale, opening avenues for innovative materials with tailored properties.

In terms of toxicity and environmental impact, preliminary studies suggest that this compound exhibits low toxicity under standard conditions. However, further research is required to fully understand its long-term effects on ecosystems. Regulatory agencies are increasingly emphasizing the need for comprehensive toxicity assessments, particularly for compounds intended for large-scale industrial use.

The future outlook for this compound is promising, with ongoing research exploring its potential in emerging fields such as biotechnology and green chemistry. Collaborative efforts between academia and industry are expected to drive innovation, leading to new applications and improved manufacturing processes. As our understanding of this compound deepens, it is likely to play an increasingly important role in addressing global challenges in health, agriculture, and materials science.